Cas no 1444581-63-8 (2-[1-(cyclopent-3-ene-1-carbonyl)piperidin-4-yl]acetic acid)

• Product Name: 2-[1-(cyclopent-3-ene-1-carbonyl)piperidin-4-yl]acetic acid
• CAS No: 1444581-63-8
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5577357
• Update Time: 2025-05-22

2-[1-(cyclopent-3-ene-1-carbonyl)piperidin-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineacetic acid, 1-(3-cyclopenten-1-ylcarbonyl)-
• 2-[1-(Cyclopent-3-ene-1-carbonyl)piperidin-4-yl]acetic acid
• 2-[1-(cyclopent-3-ene-1-carbonyl)piperidin-4-yl]acetic acid

• Inchi： 1S/C13H19NO3/c15-12(16)9-10-5-7-14(8-6-10)13(17)11-3-1-2-4-11/h1-2,10-11H,3-9H2,(H,15,16)
• InChI Key： WQMSXCUUZZWMDW-UHFFFAOYSA-N
• SMILES： N1(C(C2CC=CC2)=O)CCC(CC(O)=O)CC1

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 451.4±38.0 °C(Predicted)
• pka: 4.66±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-[1-(cyclopent-3-ene-1-carbonyl)piperidin-4-yl]acetic acid

Comprehensive Overview of 2-[1-(cyclopent-3-ene-1-carbonyl)piperidin-4-yl]acetic acid (CAS No. 1444581-63-8)

2-[1-(cyclopent-3-ene-1-carbonyl)piperidin-4-yl]acetic acid (CAS No. 1444581-63-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structure combining a cyclopentene ring, a piperidine moiety, and an acetic acid functional group, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a building block for bioactive molecules targeting neurological and inflammatory pathways.

The compound's CAS number 1444581-63-8 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular formula and weight are often queried in scientific literature, reflecting its relevance in modern medicinal chemistry. The presence of both hydrogen bond acceptors and donors in its structure enhances its compatibility with biological systems, a feature frequently explored in structure-activity relationship (SAR) studies.

Recent trends in AI-driven drug discovery have amplified interest in compounds like 2-[1-(cyclopent-3-ene-1-carbonyl)piperidin-4-yl]acetic acid. Machine learning models often utilize such scaffolds to predict novel enzyme inhibitors or receptor modulators. The cyclopentene segment, in particular, is noted for its conformational flexibility, which is valuable in designing drugs with improved binding affinity and metabolic stability.

From a synthetic chemistry perspective, the compound’s carboxylic acid group allows for straightforward derivatization, enabling the creation of esters, amides, or other functionalized analogs. This adaptability aligns with the growing demand for diverse chemical libraries in high-throughput screening campaigns. Laboratories focusing on fragment-based drug design frequently incorporate such intermediates to explore new pharmacophore combinations.

In the context of green chemistry, researchers are investigating sustainable methods to synthesize 2-[1-(cyclopent-3-ene-1-carbonyl)piperidin-4-yl]acetic acid, minimizing hazardous byproducts. This aligns with global initiatives to reduce the environmental footprint of pharmaceutical manufacturing. The compound’s potential role in biodegradable materials is another emerging area of exploration, though this application remains in early-stage research.

Market analyses indicate rising demand for high-purity intermediates like CAS 1444581-63-8, driven by expanding contract research organizations (CROs) and academic collaborations. Quality control protocols for this compound emphasize HPLC purity and spectroscopic validation, ensuring reproducibility in downstream applications. Suppliers often highlight its compatibility with automated synthesis platforms, a key consideration for industrial-scale production.

For researchers querying "piperidine derivatives in drug discovery" or "cyclopentene-based scaffolds," this compound represents a compelling case study. Its balanced lipophilicity and polar surface area make it a candidate for optimizing blood-brain barrier permeability—a hot topic in CNS drug development. Computational chemists frequently include such structures in molecular docking simulations to predict interactions with neurological targets.

Safety data sheets for 2-[1-(cyclopent-3-ene-1-carbonyl)piperidin-4-yl]acetic acid emphasize standard laboratory precautions, with no significant ecotoxicity concerns reported. This profile supports its inclusion in academic curricula for advanced organic chemistry training. The compound’s crystallographic data, when available, provides valuable insights for X-ray diffraction studies of molecular conformations.

Looking ahead, the integration of 2-[1-(cyclopent-3-ene-1-carbonyl)piperidin-4-yl]acetic acid into combinatorial chemistry workflows may unlock new therapeutic avenues. Its structural features resonate with current efforts to develop multi-target directed ligands for complex diseases. As cheminformatics tools become more sophisticated, this compound’s descriptor values will likely feature prominently in quantitative structure-property relationship (QSPR) models.